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Compound of Interest

Compound Name: Red 5

Cat. No.: B1172331 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available toxicological data for the food

colorant Food Red 5, also known as Ponceau SX. A comprehensive review of the scientific

literature reveals a significant scarcity of detailed, modern toxicological studies for this

compound. The majority of the available information dates back to the 1960s and 1970s, and

access to the full, detailed experimental protocols and raw quantitative data from these

historical studies is limited in the public domain. Therefore, this guide serves to consolidate the

existing information and highlight the notable data gaps in the toxicological profile of Food Red
5.

Introduction
Food Red 5 (Ponceau SX) is a synthetic monoazo dye that was historically used as a food

colorant. Its use in food has been largely discontinued in many jurisdictions due to safety

concerns and a lack of comprehensive toxicological data. It is identified by the Colour Index

No. 14700 and E number E125. This guide provides a summary of the available toxicological

information on Food Red 5, with a focus on key endpoints relevant to safety assessment.
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Property Value

Chemical Name

Disodium 3-[(2,4-dimethyl-5-

sulfonatophenyl)azo]-4-hydroxynaphthalene-1-

sulfonate

Synonyms Ponceau SX, C.I. Food Red 1, FD&C Red No. 4

CAS Number 4548-53-2

Molecular Formula C₁₈H₁₄N₂Na₂O₇S₂

Molecular Weight 480.42 g/mol

Appearance Red crystals or powder

Solubility Soluble in water

Toxicological Data
The available toxicological data for Food Red 5 is limited. The following sections summarize

the findings from historical evaluations and studies.

Acute Toxicity
Specific LD₅₀ values from acute toxicity studies for Food Red 5 are not readily available in the

reviewed literature. Safety Data Sheets for Ponceau SX consistently report "no data available"

for acute oral, dermal, and inhalation toxicity.

Subchronic and Chronic Toxicity
A chronic toxicity study was conducted in the 1960s on rats, mice, and dogs. While the full

study report with detailed methodology and quantitative results is not publicly accessible, a

summary from the World Health Organization (WHO) Food Additives Series No. 12 (1977)

provides some insights.

Table 1: Summary of Chronic Toxicity Studies on Ponceau SX
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Species
Route of
Administrat
ion

Dosage
Levels

Duration
Observed
Effects

Reference

Rats, Mice,

Dogs
Oral (in diet)

Not specified

in abstract
Chronic

Not specified

in abstract

(Davis et al.,

1966)

Experimental Protocol for Chronic Toxicity Studies (General Outline based on historical

practices)

A definitive, detailed protocol for the specific chronic toxicity studies on Ponceau SX is not

available. However, a general workflow for such studies conducted during that era is depicted

below.
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Figure 1: Generalized workflow for a chronic oral toxicity study.
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Carcinogenicity
The International Agency for Research on Cancer (IARC) evaluated Ponceau SX in 1975.

Table 2: Summary of Carcinogenicity Studies on Ponceau SX

Species
Route of
Administrat
ion

Dosage
Levels

Duration Findings Reference

Mice Oral Not specified Not specified

Did not

indicate a

carcinogenic

effect

IARC,

1975[1]

Rats Oral Not specified Not specified

Did not

indicate a

carcinogenic

effect

IARC,

1975[1]

Dogs Oral Not specified Not specified

Did not

indicate a

carcinogenic

effect

IARC,

1975[1]

Mice
Subcutaneou

s injection
Not specified Not specified

Did not

indicate a

carcinogenic

effect

IARC,

1975[1]

Rats
Subcutaneou

s injection
Not specified Not specified

Did not

indicate a

carcinogenic

effect

IARC,

1975[1]

IARC concluded that the available studies did not indicate a carcinogenic effect in the tested

animal models.[1] However, it was also noted that no case reports or epidemiological studies in

humans were available.[1] Ponceau SX is currently classified by IARC as Group 3: Not

classifiable as to its carcinogenicity to humans.
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Genotoxicity
There is a significant lack of publicly available data on the genotoxicity of Ponceau SX from

standard assays such as the Ames test, chromosome aberration test, or in vivo micronucleus

assay. Safety Data Sheets for Ponceau SX state that there is "no data available" for germ cell

mutagenicity.

Reproductive and Developmental Toxicity
The Joint FAO/WHO Expert Committee on Food Additives (JECFA) noted in its 1977 evaluation

that a multigeneration reproduction/teratology study was not available. Consequently, an

Acceptable Daily Intake (ADI) for Ponceau SX could not be established. There is no indication

in the more recent literature that these studies have been performed.

Metabolism and Toxicokinetics
Limited information on the metabolism of Ponceau SX is available from the 1977 JECFA report.

The report suggests that when administered orally to rats, Ponceau SX is poorly absorbed and

is largely metabolized by the intestinal microflora through reductive cleavage of the azo bond.

The resulting metabolites are then absorbed and excreted.

Oral Ingestion Gastrointestinal Tract Metabolites Systemic Circulation and Excretion

Ponceau SX Intestinal Microflora Reductive Cleavage
(Azo Bond Reduction) Aromatic Amines Absorption of Metabolites Excretion (Urine/Feces)

Click to download full resolution via product page

Figure 2: Postulated metabolic pathway of Ponceau SX.

Conclusion
The available toxicological data for Food Red 5 (Ponceau SX) are insufficient to perform a

comprehensive modern safety assessment. The key findings are:
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Data Gaps: There is a significant lack of data for key toxicological endpoints, including acute

toxicity, genotoxicity, and reproductive and developmental toxicity.

Historical Data: The majority of the available data is from studies conducted over 50 years

ago, and the detailed methodologies and results of these studies are not readily accessible.

Carcinogenicity: Based on historical animal studies, IARC has classified Ponceau SX as not

classifiable as to its carcinogenicity to humans (Group 3).

Regulatory Status: The lack of adequate safety data has led to the discontinuation of its use

as a food additive in many parts of the world and the inability of bodies like JECFA to

establish an Acceptable Daily Intake (ADI).

For researchers, scientists, and drug development professionals, the key takeaway is that the

toxicological profile of Food Red 5 is poorly characterized in the public domain. Any potential

use of this compound in applications requiring human exposure would necessitate a

comprehensive toxicological evaluation according to current international guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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